Cas no 25663-09-6 (inositol pentaphosphate)

inositol pentaphosphate structure
inositol pentaphosphate structure
Product Name:inositol pentaphosphate
CAS No:25663-09-6
MF:C6H17O21P5
MW:580.055388212204
CID:913957
PubChem ID:482
Update Time:2025-04-19

inositol pentaphosphate Chemical and Physical Properties

Names and Identifiers

    • inositol pentaphosphate
    • (2-hydroxy-3,4,5,6-tetraphosphonooxycyclohexyl) dihydrogen phosphate
    • 1,2,3,4,5<wbr>
    • Inositol pentakisphosphate
    • LogP
    • myo-Inositol, pentakis(dihydrogen phosphate)
    • DTXSID10864938
    • NS00120828
    • SCHEMBL406796
    • FN9FAT8JSC
    • Inositol pentis(dihydrogen phosphate)
    • myo-Inositol pentakisphosphate
    • 25663-09-6
    • InsP5
    • UNII-FN9FAT8JSC
    • myo-Inositol pentakis(dihydrogen phosphate)
    • Inchi: 1S/C6H17O21P5/c7-1-2(23-28(8,9)10)4(25-30(14,15)16)6(27-32(20,21)22)5(26-31(17,18)19)3(1)24-29(11,12)13/h1-7H,(H2,8,9,10)(H2,11,12,13)(H2,14,15,16)(H2,17,18,19)(H2,20,21,22)
    • InChI Key: CTPQAXVNYGZUAJ-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OC1C(C(C(C(C1OP(=O)(O)O)OP(=O)(O)O)O)OP(=O)(O)O)OP(=O)(O)O

Computed Properties

  • Exact Mass: 579.89504254g/mol
  • Monoisotopic Mass: 579.89504254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 824
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -9.2
  • Topological Polar Surface Area: 354Ų
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